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Compound of Interest

Compound Name: 22-Hydroxy Mifepristone-d6

Cat. No.: B024294 Get Quote

Essential Safety and Handling Guide for 22-Hydroxy
Mifepristone-d6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 22-Hydroxy Mifepristone-d6. The following

procedures are based on the known hazards of the parent compound, mifepristone, and

established best practices for handling potent pharmaceutical compounds.

Compound Details:

Identifier Information

Compound Name 22-Hydroxy Mifepristone-d6

Synonyms

(11β,17β)-11-[4-(Dimethylamino-d6)phenyl]-17-

hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-

dien-3-one

Molecular Formula C₂₉H₂₉D₆NO₃

Parent Compound Mifepristone

Hazard Identification and Risk Assessment
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As a derivative of mifepristone, 22-Hydroxy Mifepristone-d6 should be handled as a potent

compound with potential reproductive and developmental toxicity.[1] The parent compound,

mifepristone, is known to be an antiprogestogenic steroid.[2] Due to the lack of specific

toxicological data for this deuterated metabolite, a precautionary approach is essential. All

personnel must be thoroughly trained on the potential hazards and the required safety

protocols before handling this compound.[3][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.[6][7] The following table

summarizes the required PPE for various handling scenarios.

Activity
Required Personal Protective Equipment

(PPE)

Low-Risk Activities (e.g., handling sealed

containers)

- Nitrile gloves (single pair) - Safety glasses -

Laboratory coat

Medium-Risk Activities (e.g., weighing,

preparing solutions in a ventilated enclosure)

- Double nitrile gloves[7] - Safety goggles -

Disposable gown with tight-fitting cuffs[7] -

Respiratory protection may be required based

on risk assessment

High-Risk Activities (e.g., handling powders

outside of a containment system, potential for

aerosol generation)

- Double nitrile gloves[7] - Chemical splash

goggles and a face shield - Impermeable

disposable gown with tight-fitting cuffs -

Powered Air-Purifying Respirator (PAPR) or a

properly fitted N95 respirator[3]

Operational and Disposal Plans
Engineering Controls
To minimize the risk of exposure, all manipulations of 22-Hydroxy Mifepristone-d6 that could

generate dust or aerosols must be conducted within certified engineering controls.
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Operation Recommended Engineering Control

Weighing of solid material
Ventilated balance enclosure or a chemical

fume hood.

Preparation of solutions
Chemical fume hood with a face velocity of 100

feet per minute.

High-energy operations (e.g., sonication)
Conducted within a closed system or a glove

box.[3]

Step-by-Step Handling Protocol
The following workflow outlines the essential steps for safely handling 22-Hydroxy
Mifepristone-d6 in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Verify Fume Hood Function

Weigh Compound in Ventilated Enclosure

Prepare Solution in Fume Hood

Decontaminate Surfaces

Segregate and Label Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Exposure Incident

Immediate Response

Follow-up

Skin Contact

Wash with soap and water for 15 min

Eye Contact

Rinse with eyewash for 15 min

Inhalation

Move to fresh air

Ingestion

Rinse mouth, do not induce vomiting

Seek Immediate Medical Attention

Report to Supervisor and Safety Officer

Complete Incident Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 22-Hydroxy
Mifepristone-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024294#personal-protective-equipment-for-handling-
22-hydroxy-mifepristone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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